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Compound of Interest

2-Cyclopropyl-2-hydroxyacetic
Compound Name:

acid
CAS No.: 5617-84-5
Cat. No.: B1282144

Get Quote

Hazard Assessment and Regulatory Overview

2-Cyclopropyl-2-hydroxyacetic acid, as a carboxylic acid, is anticipated to exhibit corrosive
properties and may cause skin and eye irritation or damage.[1][2][3] While a specific Safety
Data Sheet (SDS) for this compound is not readily available, data from analogous carboxylic
acids, such as glycolic acid and cyclopropylacetic acid, indicate that it should be handled with
care.[2][4][5]

In the United States, the disposal of laboratory chemical waste is regulated by the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA).[6][7] Due to its likely corrosive nature, 2-Cyclopropyl-2-hydroxyacetic acid waste
would be classified as a hazardous waste.[8] This classification mandates a "cradle-to-grave”
management approach, ensuring the waste is handled safely from its point of generation to its
final disposal.[6]
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Personal Protective Equipment (PPE) and Safe
Handling

Prior to handling 2-Cyclopropyl-2-hydroxyacetic acid, it is imperative to wear appropriate

Personal Protective Equipment (PPE) to prevent exposure.[9]

Essential PPE includes:

Eye Protection: Chemical safety goggles or a face shield.[4][10]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene. Gloves should be
inspected before use and disposed of properly after handling the chemical.[2][11]

Body Protection: A laboratory coat or chemical-resistant apron.[1]

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of any dust or vapors.[1][2][4]

Waste Segregation and Collection Protocol

Proper segregation of chemical waste is critical to prevent dangerous reactions.

Step-by-Step Collection Procedure:

Designated Waste Container: Collect waste 2-Cyclopropyl-2-hydroxyacetic acid in a
designated, compatible container. The original container is often a suitable choice.[12]

Container Compatibility: Use containers made of materials that will not react with the acidic
waste. High-density polyethylene (HDPE) or glass containers are generally appropriate.
Never use metal containers for acidic waste, as they can corrode and leak.[7][13]

Secure Closure: Ensure the waste container has a tightly fitting screw cap to prevent leaks
and spills. Makeshift covers like parafilm or stoppers are not acceptable.[12][13]

Avoid Mixing Wastes: Do not mix 2-Cyclopropyl-2-hydroxyacetic acid waste with other
chemical waste streams, particularly bases, cyanides, or sulfides, to avoid violent reactions.
[13] It should also be kept separate from oxidizing agents.[13]
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Headspace: Leave at least one inch of headspace in the container to allow for expansion of
the contents.[13]

Step-by-Step Disposal Procedures

The following is a detailed workflow for the proper disposal of 2-Cyclopropyl-2-hydroxyacetic

acid waste from a laboratory setting.

Waste Accumulation and Labeling:

Labeling: Immediately upon starting waste collection, affix a hazardous waste label to the
container. The label must include:

The words "Hazardous Waste"

[¢]

[¢]

The full chemical name: "2-Cyclopropyl-2-hydroxyacetic acid"

o

The specific hazard characteristics (e.g., Corrosive)

o

The date on which the first drop of waste was added to the container.[14]

Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA.
[13] This area must be at or near the point of waste generation and under the control of the
laboratory personnel.[7]

Storage Conditions: The SAA should be a secondary containment bin to catch any potential
leaks. The area should be well-ventilated and away from sources of ignition or incompatible
chemicals.[7]

Container Management: Keep the waste container closed at all times except when adding
waste.[12][13] Conduct and document weekly inspections of the SAA to check for leaks or
container deterioration.[8][13]

. Arranging for Disposal:

Contact Environmental Health and Safety (EHS): Once the waste container is full or has
been in the SAA for the maximum allowed time (typically up to one year for partially filled
containers), contact your institution's EHS department to arrange for a waste pickup.[13]
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o Professional Disposal: 2-Cyclopropyl-2-hydroxyacetic acid waste must be disposed of
through a licensed hazardous waste disposal facility.[6][7] Your EHS department will
coordinate with a certified waste broker for proper transport and disposal.[6]

o Record Keeping: Maintain accurate records of all hazardous waste generated and disposed
of, as required by institutional policies and federal regulations.[6]

Note on Neutralization and Drain Disposal:

While some dilute, non-hazardous acids and bases may be neutralized and disposed of down
the drain with copious amounts of water, this is not recommended for 2-Cyclopropyl-2-
hydroxyacetic acid.[15][16] The potential for incomplete neutralization and the introduction of
a hazardous substance into the wastewater system makes this an unsafe and non-compliant
practice.[13] All waste of this compound should be collected and disposed of as hazardous
waste.

Spill and Emergency Procedures
In the event of a spill, adhere to the following procedures:

o Evacuate and Alert: Evacuate non-essential personnel from the immediate area and alert
your colleagues and supervisor.

o Control the Spill: If it is safe to do so, prevent the spill from spreading.

o Absorb the Spill: For liquid spills, use an inert absorbent material, such as vermiculite or
sand. Do not use combustible materials like paper towels to absorb large spills of oxidizing
acids.

o Clean-up: Wearing appropriate PPE, carefully collect the absorbed material and any
contaminated debris into a designated hazardous waste container.[4]

o Decontaminate: Clean the spill area thoroughly.

e Report: Report the spill to your institution's EHS department.

Quantitative Data Summary
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Parameter

Guideline

Rationale

Waste Container Material

High-Density Polyethylene
(HDPE), Glass

Prevents corrosion and
chemical reaction with the
acidic waste.[7][13]

Incompatible Container

Material

Metal

Acids can corrode metals,
leading to container failure and
leaks.[7][13]

Maximum Storage in SAA

Up to 1 year (partially full)

Complies with EPA regulations
for satellite accumulation

areas.[13]

Container Headspace

Minimum 1 inch

Allows for thermal expansion
of the liquid without rupturing

the container.[13]

pH for Drain Disposal

Not Applicable

Due to its hazardous nature,
drain disposal is not a

compliant option.[13][16]

Disposal Workflow Diagram
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Caption: Disposal workflow for 2-Cyclopropyl-2-hydroxyacetic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BENG“E Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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